Cas no 1984-58-3 (1,4-Dichloro-2-methoxybenzene)

1,4-Dichloro-2-methoxybenzene is a chlorinated aromatic compound featuring a methoxy substituent at the ortho position relative to one of the chlorine atoms. This structure imparts distinct reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing chlorine groups and electron-donating methoxy group create a balanced electronic profile, facilitating selective substitution reactions. Its stability under standard conditions ensures ease of handling and storage. The compound’s purity and well-defined chemical properties make it suitable for precise applications in cross-coupling reactions and as a building block for complex molecular frameworks.
1,4-Dichloro-2-methoxybenzene structure
1,4-Dichloro-2-methoxybenzene structure
Product Name:1,4-Dichloro-2-methoxybenzene
CAS No:1984-58-3
MF:C7H6Cl2O
MW:177.027940273285
MDL:MFCD00061123
CID:84052
PubChem ID:16125
Update Time:2025-07-20

1,4-Dichloro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dichloro-2-methoxybenzene
    • 2,5-Dichloroanisole
    • 1,4-dichloro-2-methoxy-benzene
    • 2,4-DICHLOROTHIAZOLE-5-CARBOXALDEHYDE
    • 2,5-Dichlor-anisol
    • 2,5-Dichloromethoxybenzene
    • 2.5-Dichlor-1-methoxy-benzol
    • Anisole,2,5-dichloro
    • Benzene,1,4-dichloro-2-methoxy
    • EINECS 217-852-6
    • Banair
    • 1,4-dichloro-2-methoxy-benzen
    • 2,5-Dichloromethoxybenzene 1,4-Dichloro-2-methoxybenzene
    • 1,4-Dichloro-2-methoxybenzene, 2,5-Dichlorophenyl methyl ether
    • 2,5-DICHLOROANISOLE 99%
    • 2,5-Dichloroanisole,99%
    • sucrose
    • saccharose
    • sugar
    • Cane sugar
    • Table sugar
    • White sugar
    • D-Sucrose
    • Saccharum
    • Rohrzucker
    • Amerfand
    • Sucrose, dust
    • Sucrose, pure
    • D(+)-Saccharose
    • sacarosa
    • D-(+)-Saccharose
    • D(+)-Sucrose
    • beta-D-Fructofuranosyl alpha-D-glucopyranoside
    • Amerfond
    • Microse
    • Beet sugar
    • Rock candy
    • Granulated sugar
    • Sucraloxum [INN-Latin]
    • beta-D-Fructofuranosyl-alpha-D-glucopyranoside
    • Confectioner's sugar
    • Sacharose
    • alpha-D-Glucopyranosyl beta-D-fructofuranoside
    • Sucrose [USAN:JAN]
    • D-Sacch
    • SCHEMBL254432
    • A813991
    • EN300-118623
    • 2,5-Dichlorophenol, methyl ether
    • FT-0610298
    • NCGC00258505-01
    • CS-W005884
    • DTXCID807452
    • PS-3794
    • AKOS005216327
    • CK1198
    • NS00026460
    • 8B3J0Y3CJ1
    • STR03262
    • NCGC00248884-01
    • D2605
    • Tox21_200952
    • 2,5 -Dichloroanisole
    • UNII-8B3J0Y3CJ1
    • InChI=1/C7H6Cl2O/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,1H3
    • 2,5-Dichloroanizole
    • CAS-1984-58-3
    • DTXSID8027452
    • CHEMBL3182938
    • 1 pound not4-Dichloro-2-methoxybenzene
    • Benzene, 1,4-dichloro-2-methoxy-
    • decarboxy-dicamba
    • MFCD00061123
    • Anisole, 2,5-dichloro-
    • SY050099
    • QKMNFFSBZRGHDJ-UHFFFAOYSA-
    • 1984-58-3
    • Q27270131
    • DB-045005
    • MDL： MFCD00061123
    • Inchi： 1S/C7H6Cl2O/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,1H3
    • InChI Key： QKMNFFSBZRGHDJ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1OC)Cl
    • BRN： 2327401

Computed Properties

  • Exact Mass: 175.98000
  • Monoisotopic Mass: 175.97957
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -3.7
  • Topological Polar Surface Area: 190

Experimental Properties

  • Color/Form: liquid
  • Density: 1.289
  • Melting Point: 24 ºC
  • Boiling Point: 219 ºC
  • Flash Point: 88 ºC
  • Refractive Index: 1.5615-1.5635
  • PSA: 9.23000
  • LogP: 3.00200
  • Solubility: Insoluble in water

1,4-Dichloro-2-methoxybenzene Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 1993
  • Hazard Category Code： 36/37/38-20/22
  • Safety Instruction： 37/39-26-23
  • Hazardous Material Identification： Xn Xi
  • Risk Phrases：R36/37/38
  • TSCA：Yes

1,4-Dichloro-2-methoxybenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,4-Dichloro-2-methoxybenzene Pricemore >>

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